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Compound of Interest

Compound Name:
5-Fluoro-3-hydroxy-2-nitrobenzoic

acid

CAS No.: 1007113-05-4

Cat. No.: B1376279

Get Quote

Executive Summary
The nitration of 3-fluoro-5-methoxybenzoic acid is a critical step in the synthesis of poly(ADP-

ribose) polymerase (PARP) inhibitors and novel agrochemicals. This reaction presents a

classic challenge in electrophilic aromatic substitution (EAS): balancing the strong ortho/para-

directing effect of the methoxy group against the steric constraints imposed by the carboxylic

acid and fluorine substituents.

This guide provides a validated protocol for synthesizing the major isomer, 2-nitro-3-fluoro-5-

methoxybenzoic acid, while characterizing the formation of the minor 4-nitro isomer. We utilize

a mixed-acid strategy (HNO₃/H₂SO₄) optimized for temperature control to maximize

regioselectivity and yield.

Mechanistic Insight & Regioselectivity
To design an effective protocol, one must understand the electronic and steric landscape of the

substrate.
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Electronic Directing Effects
Methoxy (-OCH₃) at C5: The strongest activating group. It directs the incoming nitronium ion

(NO₂⁺) to positions ortho (C4, C6) and para (C2).

Fluoro (-F) at C3: A weak deactivator but an ortho/para director. It directs to C2, C4, and C6.

Carboxyl (-COOH) at C1: A moderate deactivator and meta director. It directs to C3 and C5

(which are already occupied), effectively deactivating C2, C4, and C6.

Steric Analysis ("The Sandwich Effect")
Position 2 (Para to OMe): Located between -COOH and -F.

Electronic: Highly favored (Para to strong activator).

Steric: Moderately hindered (F is small, COOH is bulky).

Position 4 (Ortho to OMe): Located between -F and -OCH₃.

Electronic: Favored (Ortho to strong activator).

Steric: Accessible (Both F and OMe are relatively small/rotatable).

Position 6 (Ortho to OMe): Located between -COOH and -OCH₃.

Electronic: Favored (Ortho to strong activator).

Steric: Highly hindered (Buttressing effect of COOH and OMe).

Conclusion: The 2-nitro isomer is the major product due to the dominant para-directing effect of

the methoxy group, despite the steric bulk of the adjacent carboxylic acid. The 4-nitro isomer is

the primary minor product.

Visualization of Directing Effects
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Caption: Logical flow of electronic directing effects favoring Position 2 (Major) and Position 4

(Minor).

Experimental Protocol
Target Product: 2-Nitro-3-fluoro-5-methoxybenzoic acid (CAS: 1007113-04-3) Scale: 10.0 g

(Standard Lab Scale)

Reagents & Equipment
Reagent Grade Quantity Role

3-Fluoro-5-

methoxybenzoic acid
>98% 10.0 g (58.8 mmol) Substrate

Sulfuric Acid (H₂SO₄) Conc. (98%) 80 mL Solvent/Catalyst

Nitric Acid (HNO₃) Fuming (>90%) 4.0 mL (~90 mmol) Nitrating Agent

Dichloromethane

(DCM)
ACS 100 mL Extraction

Ethanol Absolute As needed Recrystallization

Step-by-Step Procedure
Phase 1: Preparation and Addition[1]
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Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a thermometer,

and a pressure-equalizing addition funnel. Place the flask in an ice/salt bath to maintain an

internal temperature of -5°C to 0°C.

Dissolution: Add 80 mL of concentrated H₂SO₄ to the flask. Slowly add 10.0 g of 3-fluoro-5-

methoxybenzoic acid portion-wise with stirring. Ensure the solid is completely dissolved

before proceeding. Note: The solution may turn slightly yellow.

Nitrating Mixture: In a separate small beaker, carefully mix 4.0 mL of Fuming HNO₃ with 10

mL of Conc. H₂SO₄.[1][2] Pre-cool this mixture to 0°C.

Addition: Transfer the nitrating mixture to the addition funnel. Add it dropwise to the reaction

flask over 30–45 minutes.

CRITICAL: Monitor internal temperature. Do not allow it to exceed 5°C. The reaction is

exothermic.

Phase 2: Reaction and Quenching
Stirring: Once addition is complete, allow the mixture to stir at 0°C for 1 hour. Then, remove

the ice bath and allow the reaction to warm to room temperature (20–25°C) and stir for an

additional 2 hours.

Monitoring: Check progress via TLC (Mobile Phase: 5% Methanol in DCM) or HPLC. The

starting material should be consumed.

Quenching: Prepare a beaker with 300 g of crushed ice. Slowly pour the reaction mixture

onto the ice with vigorous stirring. The product will precipitate as a pale yellow/off-white solid.

Phase 3: Isolation and Purification
Filtration: Filter the precipitate using a Buchner funnel. Wash the filter cake with cold water (3

x 50 mL) to remove residual acid.

Drying: Air dry the solid for 2 hours.

Purification (Recrystallization):
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Dissolve the crude solid in a minimum amount of boiling Ethanol (or an EtOH/Water

mixture).

Allow to cool slowly to room temperature, then to 4°C.

Filter the crystals.[3] The 2-nitro isomer typically crystallizes preferentially.

Alternative: If the 4-nitro isomer is present in significant quantities (detectable by NMR),

flash column chromatography (SiO₂, Hexane/Ethyl Acetate gradient with 1% Acetic Acid)

may be required.

Expected Results
Yield: 75–85%

Appearance: Pale yellow crystalline solid.

Melting Point: ~168–172°C (Literature dependent).

Analytical Validation
You must validate the regiochemistry using 1H NMR. The coupling constants are diagnostic.

Isomer Structure
1H NMR Diagnostic
Signals (DMSO-d6)

2-Nitro (Major) Nitro at C2

Two aromatic protons (H4,

H6).H4: Doublet of doublets (J

~10 Hz, J ~2 Hz). Large

coupling to F (ortho). H6:

Doublet (J ~2 Hz). Small

coupling to F (para).

4-Nitro (Minor) Nitro at C4

Two aromatic protons (H2,

H6).H2: Doublet (J ~9 Hz).

Ortho to F. H6: Singlet/Doublet

(J ~2 Hz). Meta to F.
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Key Differentiator: In the 2-nitro isomer, the proton at C4 is "sandwiched" between F and OMe,

but the proton at C6 is isolated. In the 4-nitro isomer, the symmetry is different. The most

reliable check is the H-F coupling constant: Ortho-coupling (H-C-C-F) is typically 8–12 Hz,

while Para-coupling is 5–6 Hz.

Troubleshooting & Safety
Common Pitfalls

Over-Nitration: If the temperature exceeds 10°C during addition, dinitration may occur. Keep

it cold.

O-Demethylation: Highly acidic conditions at high temperatures can cleave the methoxy

ether. Do not reflux in acid.

Isomer Separation: If recrystallization fails to remove the 4-nitro isomer, convert the acid to

the methyl ester (MeOH/H₂SO₄), separate the esters via column chromatography (easier

separation), and then hydrolyze back to the acid.

Safety Data
Fuming Nitric Acid: Highly corrosive and oxidizer. Causes severe burns. Use compatible

gloves (Butyl rubber) and a face shield.

Exotherm: The nitration is highly exothermic. Runaway reactions can occur if addition is too

fast.

Workflow Diagram
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Caption: Step-by-step experimental workflow for the nitration process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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